Cas no 5925-80-4 (4-Chlorobenzyl Methyl Sulfone)

• Product Name: 4-Chlorobenzyl Methyl Sulfone
• CAS No: 5925-80-4
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 379325
• PubChem ID: 6453790
• Update Time: 2025-05-21

4-Chlorobenzyl Methyl Sulfone Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-[(methylsulfonyl)methyl]-
• Sulfone, p-chlorobenzyl methyl
• 3-[(2-chlorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)-4-phenyl-1,2,4-triazole
• DTXSID80974679
• 1-Chloro-4-[(methanesulfonyl)methyl]benzene
• 4-chlorobenzyl methyl sulfone
• SCHEMBL1678837
• 4-Chlorobenzyl methyl sulfone 100 microg/mL in Acetonitrile
• Benzene, 1-chloro-4-[(methylsulfonyl)methyl]-; Sulfone, p-chlorobenzyl methyl (6CI,7CI,8CI); 1-Chloro-4-[(methylsulfonyl)methyl]benzene; 4-Chlorobenzyl methyl sulfone
• Benzene, 1-chloro-4-[(methylsulfonyl)methyl]-
• 1-chloro-4-(methylsulfonylmethyl)benzene
• 1-CHLORO-4-(METHANESULFONYLMETHYL)BENZENE
• BS-32601
• 5925-80-4
• 1-Chloro-4-((methylsulfonyl)methyl)benzene
• 4-Chlorobenzyl Methyl Sulfone

• Inchi： 1S/C8H9ClO2S/c1-12(10,11)6-7-2-4-8(9)5-3-7/h2-5H,6H2,1H3
• InChI Key： NLAHSDOLKYATFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(C)(=O)=O

Computed Properties

• Exact Mass: 204.00127
• Monoisotopic Mass: 204.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-Chlorobenzyl Methyl Sulfone

4-Chlorobenzyl Methyl Sulfone: A Comprehensive Overview

4-Chlorobenzyl Methyl Sulfone, identified by the CAS number 5925-80-4, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as methyl 4-chlorobenzyl sulfone, is a derivative of benzene with a chloro substituent at the para position and a methyl sulfone group attached to the benzyl position. Its structure makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The molecular formula of 4-Chlorobenzyl Methyl Sulfone is C8H9ClO3S, and its molecular weight is approximately 211.66 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 170°C and a boiling point of 360°C at standard pressure. Its solubility in water is low, but it dissolves readily in organic solvents such as dichloromethane and acetone.

Recent studies have highlighted the importance of 4-Chlorobenzyl Methyl Sulfone in the development of novel therapeutic agents. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain kinases involved in cancer progression.

In the field of agrochemistry, 4-Chlorobenzyl Methyl Sulfone has been investigated for its role in enhancing plant resistance to environmental stressors such as drought and salinity. By modifying the compound's structure to improve its bioavailability, scientists have achieved significant results in increasing crop yields under adverse conditions.

The synthesis of 4-Chlorobenzyl Methyl Sulfone typically involves multi-step reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient production pathways, reducing costs and minimizing environmental impact.

In terms of safety considerations, while handling 4-Chlorobenzyl Methyl Sulfone, it is essential to follow standard laboratory protocols to ensure minimal exposure risks. Although acute toxicity data are limited, chronic exposure should be avoided due to potential long-term health effects.

In conclusion, 4-Chlorobenzyl Methyl Sulfone, CAS No. 5925-80-4, stands out as a valuable compound with diverse applications across multiple disciplines. Its structural versatility and reactivity make it an attractive candidate for further research and development.